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Compound of Interest

Compound Name: ZINC LACTATE

Cat. No.: B1594389

An In-depth Technical Guide to the Synthesis of Zinc Lactate from Lactic Acid and Zinc Oxide

Introduction

Zinc lactate, the zinc salt of lactic acid, is a compound of significant interest in the
pharmaceutical, nutraceutical, and food industries. It serves as a bioavailable source of zinc, a
vital trace element for numerous physiological functions, including immune response and
antioxidant defense.[1] Its applications range from dietary supplements and food additives to
dental care products like toothpaste and mouthwash.[2][3] The synthesis of zinc lactate is
most commonly achieved through the direct reaction of lactic acid with zinc oxide.[1][2] This
process is favored for its simplicity and the high purity of the resulting product.

This technical guide provides a comprehensive overview of the synthesis of zinc lactate from
lactic acid and zinc oxide, designed for researchers, scientists, and professionals in drug
development. It details the underlying chemistry, experimental protocols, key reaction
parameters, and methods for product isolation and characterization.

Chemical Reaction and Stoichiometry

The synthesis is based on a straightforward acid-base neutralization reaction. Two molecules
of lactic acid react with one molecule of zinc oxide to produce one molecule of zinc lactate and
one molecule of water.[2]

Reaction: 2CH3sCH(OH)COOH + ZnO - Zn(Cs3Hs03)2 + H20[2]
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Molar Masses:

Lactic Acid (C3HeO3): 90.08 g/mol

Zinc Oxide (ZnO): 81.38 g/mol

Zinc Lactate (CeH10Zn0Oes): 243.5 g/mol (anhydrous)[4]

Zinc Lactate Dihydrate (Zn(CsHs0s)2 - 2H20): 279.56 g/mol

The stoichiometry dictates a 2:1 molar ratio of lactic acid to zinc oxide. The product often
crystallizes as a dihydrate.[2]

Physicochemical Properties

Zinc lactate is typically a white to almost-white fine powder or crystalline substance with a
slight, characteristic odor.[2][5] Its properties are summarized in the table below.

Property Value Source(s)
Chemical Formula CeH10Zn0s (anhydrous) [2]
Zn(CsHs03)2 - 2H20

. [21[5]
(dihydrate)
Molar Mass 243.5 g/mol (anhydrous) [4]

White to almost white fine

Appearance [2][5]

powder/crystals

. Highly soluble in water,
Solubility ' _ [2]
insoluble in ethanol

Melting Point >256°C (sublimes) [6]
pH (1% solution) ~6.0 [7]
Zinc Content (min.) 21.5-21.6% [71[8]

Experimental Protocols
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Two primary protocols are detailed below: a standard aqueous synthesis followed by
crystallization, and an alternative process involving spray drying for direct powder production.

Protocol 1: Aqueous Synthesis and Crystallization

This method involves the direct reaction in an aqueous medium, followed by isolation and
purification of the crystalline product.

Materials:

e Zinc Oxide (ZnO), high purity (e.g., feed grade, >98%)[8]

o Lactic Acid (CsHeO3), aqueous solution (e.g., food grade, >80%)[8]
» Potable or distilled water[8]

Procedure:

» Reagent Preparation: Prepare a calculated amount of lactic acid solution in a reaction
vessel. The molar ratio should be slightly in excess of 2:1 for lactic acid to zinc oxide to
ensure complete conversion of the oxide.

o Reaction: Gradually add the zinc oxide powder to the stirred lactic acid solution in the
reaction kettle.[8] The reaction is exothermic. Control the temperature, if necessary, with a
cooling jacket. Some protocols suggest operating at elevated temperatures (50-75°C) to
increase the reaction rate.[9][10]

e Reaction Completion: Continue stirring the mixture until all the zinc oxide has dissolved and
the reaction is complete. The endpoint can be determined by the cessation of heat evolution
and the clarity of the solution. The final pH of the solution may be in the range of 6 to 10.[9]
[10]

« |solation: Separate the resulting zinc lactate from the solution.
o Crystallization: Cool the solution to induce crystallization of zinc lactate dihydrate.

o Centrifugation/Filtration: Isolate the crystals from the mother liquor via centrifugation or
filtration.[8] The mother liquor can be recycled to improve raw material efficiency and
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reduce waste.[8]

 Purification: Wash the isolated crystals with cold distilled water to remove any unreacted
starting materials or impurities.

e Drying: Dry the purified crystals in an oven at a controlled temperature (e.g., 80-100°C) to
obtain the final zinc lactate powder.[11]

Protocol 2: Synthesis and Spray Drying

This method is suitable for producing a fine, highly soluble powder directly from the reaction
mixture.[12]

Procedure:

o Slurry Preparation: React lactic acid with zinc oxide in an aqueous medium to obtain a zinc
lactate solution or slurry.[12] A typical concentration for the slurry feed is between 10-70
wit%, for example, 35 wt% zinc lactate.[12]

o Pre-treatment (Optional): The feed stream may be passed through a milling step to control
the crystal size within the slurry.[12]

o Atomization: Feed the slurry into a spray dryer. The slurry is atomized into fine droplets using
a high-pressure nozzle (e.g., 80 to 250 bar) or a two-fluid nozzle.[12]

e Drying: The atomized droplets are introduced into a stream of hot air, causing rapid
evaporation of water and formation of dry zinc lactate powder. The inlet temperature of the
dryer can range from 100 to 120°C.[12]

o Collection: The dried powder is collected from the drying chamber. This method produces a
powder with improved flowability and dissolution rates compared to conventional
crystallization.[12]

Key Synthesis Parameters and Data

The efficiency of the synthesis and the quality of the final product are influenced by several key
parameters.
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Recommended
Parameter Specification / Rationale & Impact  Source(s)
Range
High purity starting
ZnO Purity >98% (Feed Grade) material minimizes -

contaminants in the

final product.

Lactic Acid Purity

>80% (Food Grade)

Ensures a high-quality
final product suitable [8]

for target applications.

Molar Ratio

2:1 (Lactic Acid : ZnO)

Stoichiometric ratio for

the reaction. A slight

excess of lactic acid [2]
can ensure complete

ZnO conversion.

Temperature

Room Temperature to
75°C

Higher temperatures
can increase the
reaction rate, but may
: : [91[10]
require cooling to
manage the

exothermic process.

Final pH

Indicates the
completion of the

L [91[10]
neutralization

reaction.

Product Purity

>98.3%

A high-purity product

is often required,

especially for food and  [8]
pharmaceutical

grades.

Visualizations: Workflows and Relationships
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Experimental Workflow Diagram

The following diagram illustrates the general workflow for the aqueous synthesis of zinc
lactate.

Inputs
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Caption: General workflow for the synthesis of zinc lactate via aqueous reaction.

Parameter Influence Diagram

This diagram shows the logical relationship between key synthesis parameters and the
resulting product characteristics.
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Caption: Influence of input parameters on the final product characteristics.

Conclusion

The synthesis of zinc lactate from zinc oxide and lactic acid is a robust and scalable process.
By carefully controlling key parameters such as reactant purity, molar ratio, and temperature, a
high-purity product suitable for a variety of high-value applications can be consistently
manufactured. The choice between a conventional crystallization process and a more
advanced spray-drying technique depends on the desired physical properties of the final
powder, such as particle size and dissolution rate. This guide provides the fundamental
protocols and data necessary for the successful laboratory-scale synthesis and industrial-scale
production of zinc lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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